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Compound of Interest

Compound Name: Pivanex

Cat. No.: B1678495

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pivanex (also known as AN-9 or pivalyloxymethyl butyrate) is a prodrug of butyric acid and
functions as a histone deacetylase (HDAC) inhibitor.[1] By inhibiting HDACSs, Pivanex can lead
to the hyperacetylation of histones, resulting in a more open chromatin structure and the
regulation of gene expression. This activity ultimately down-regulates the Bcr-Abl oncoprotein,
enhances apoptosis, and exhibits anti-angiogenic and anti-metastatic properties.[1] These
characteristics make Pivanex a compound of interest in cancer research.

Proper preparation of a Pivanex stock solution is critical for obtaining reliable and reproducible
results in both in vitro and in vivo experiments. Dimethyl sulfoxide (DMSO) is a common
solvent for dissolving Pivanex for research purposes.[1] This document provides a detailed
protocol for the preparation, storage, and handling of Pivanex stock solutions using DMSO.

Quantitative Data Summary

The following table summarizes the key quantitative data for Pivanex (AN-9).
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Parameter Value Reference
Molecular Weight 202.25 g/mol [1]
Solubility in DMSO = 100 mg/mL (= 494.44 mM) [1]
Appearance Liquid [1]

-20°C for 3 years; 4°C for 2
Storage (Pure Form) [1]

years

-80°C for 6 months; -20°C for 1

Storage (In DMSO) [1]
month

Typical In Vitro Conc. 100-500 uM [1]

Typical In Vivo Conc. 200 mg/kg (in mice) [1]

Experimental Protocol: Preparation of a 100 mM
Pivanex Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of Pivanex in DMSO.
Adjustments can be made to the calculations to prepare a stock solution of a different
concentration.

3.1. Materials and Equipment

Pivanex (AN-9) powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO), newly opened|[1]

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medchemexpress.com/pivanex.html
https://www.medchemexpress.com/pivanex.html
https://www.medchemexpress.com/pivanex.html
https://www.medchemexpress.com/pivanex.html
https://www.medchemexpress.com/pivanex.html
https://www.medchemexpress.com/pivanex.html
https://www.medchemexpress.com/pivanex.html
https://www.benchchem.com/product/b1678495?utm_src=pdf-body
https://www.benchchem.com/product/b1678495?utm_src=pdf-body
https://www.benchchem.com/product/b1678495?utm_src=pdf-body
https://www.medchemexpress.com/pivanex.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

3.2. Procedure

o Preparation: Work in a clean, sterile environment, such as a laminar flow hood, to minimize
contamination. Ensure all equipment is clean and properly calibrated.

e Weighing Pivanex: Accurately weigh out the desired amount of Pivanex powder using an
analytical balance. For example, to prepare 1 mL of a 100 mM stock solution, you would
need:

o Mass = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass = 0.1 mol/L x 0.001 L x 202.25 g/mol = 0.020225 g = 20.225 mg
e Dissolving in DMSO:
o Carefully transfer the weighed Pivanex powder into a sterile amber vial.

o Add the calculated volume of fresh, high-purity DMSO. For the example above, add 1 mL
of DMSO. It is crucial to use a newly opened bottle of DMSO as it is hygroscopic, and
absorbed water can affect solubility.[1]

o Cap the vial securely.

» Mixing: Vortex the solution thoroughly until the Pivanex is completely dissolved. Gentle
warming or sonication may be used to aid dissolution if necessary, but avoid excessive heat.

 Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can
degrade the compound.[1]

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-
term storage (up to 1 month).[1]
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e Working Solutions: When needed, thaw a single aliquot at room temperature. Prepare
working solutions by diluting the stock solution in the appropriate cell culture medium or
buffer immediately before use. Do not re-freeze and re-use thawed aliquots. For in vivo
experiments, it is recommended to prepare the working solution fresh on the day of use.[1]

Mandatory Visualizations

4.1. Experimental Workflow
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Workflow for preparing Pivanex stock solution.

4.2. Pivanex (HDAC Inhibitor) Signaling Pathway
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Simplified signaling pathway of Pivanex as an HDAC inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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